Cas no 2167438-47-1 (3-(3-formyl-5-methylphenyl)prop-2-ynoic acid)

• Product Name: 3-(3-formyl-5-methylphenyl)prop-2-ynoic acid
• CAS No: 2167438-47-1
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 6509965
• PubChem ID: 165582790
• Update Time: 2025-08-03

3-(3-formyl-5-methylphenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-formyl-5-methylphenyl)prop-2-ynoic acid
• 2167438-47-1
• EN300-1585519

• Inchi： 1S/C11H8O3/c1-8-4-9(2-3-11(13)14)6-10(5-8)7-12/h4-7H,1H3,(H,13,14)
• InChI Key： FKFZXPVACUPSNW-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C#CC(=O)O)=CC(C)=C1

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(3-formyl-5-methylphenyl)prop-2-ynoic acid

Introduction to 3-(3-formyl-5-methylphenyl)prop-2-ynoic acid (CAS No. 2167438-47-1) and Its Emerging Applications in Chemical Biology

3-(3-formyl-5-methylphenyl)prop-2-ynoic acid, identified by the chemical identifier CAS No. 2167438-47-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a propynoic acid moiety linked to a benzene ring substituted with a formyl group and a methyl group, presents an intriguing scaffold for further chemical manipulation and biological investigation.

The molecular structure of 3-(3-formyl-5-methylphenyl)prop-2-ynoic acid encompasses several key functional groups that contribute to its reactivity and potential utility. The presence of a formyl group (—CHO) at the 3-position of the benzene ring enhances its electrophilicity, making it a valuable precursor in condensation reactions and the synthesis of more complex molecules. Additionally, the propynoic acid moiety (—C≡C—COOH) introduces both a terminal alkyne and a carboxylic acid group, which can be further functionalized through various organic transformations. These structural features make the compound a versatile building block for the development of novel pharmaceuticals, agrochemicals, and materials.

In recent years, there has been growing interest in exploring the biological activities of compounds with similar structural motifs. The benzene ring, particularly when substituted with electron-withdrawing or electron-donating groups, can influence the compound's interaction with biological targets. The formyl group in 3-(3-formyl-5-methylphenyl)prop-2-ynoic acid is particularly noteworthy, as it can participate in Schiff base formation or condensation reactions with amines or hydrazines, leading to imines or hydrazones. These derivatives have shown promise in various biological assays, including antimicrobial, anti-inflammatory, and anticancer applications.

Moreover, the propynoic acid moiety offers opportunities for further derivatization. The terminal alkyne (—C≡C—) can undergo metal-catalyzed coupling reactions such as Sonogashira coupling or click chemistry reactions with azides to introduce additional functional groups at specific positions. These reactions are widely used in medicinal chemistry to generate libraries of compounds for high-throughput screening. The carboxylic acid group can also be esterified or amidated, expanding the range of possible derivatives with tailored physicochemical properties.

Recent studies have highlighted the potential of 3-(3-formyl-5-methylphenyl)prop-2-ynoic acid in the development of novel therapeutic agents. For instance, researchers have investigated its derivatives as inhibitors of enzymes involved in inflammatory pathways. The formyl group has been shown to interact with nucleophilic residues on target proteins, leading to the formation of stable adducts that modulate enzyme activity. Additionally, the propynoic acid moiety has been explored for its ability to enhance drug delivery systems by forming inclusion complexes with cyclodextrins or by serving as a linker in prodrug formulations.

The compound's structural features also make it an attractive candidate for material science applications. For example, its ability to undergo polymerization reactions via its alkyne group has been exploited in the synthesis of conjugated polymers used in organic electronics. These polymers exhibit excellent charge transport properties and have been incorporated into light-emitting diodes (LEDs), photovoltaic cells, and sensors. Furthermore, the presence of both polar (formyl and carboxylic acid groups) and non-polar (alkyne and aromatic regions) moieties allows for the design of amphiphilic molecules that can self-assemble into nanostructures with potential applications in drug delivery and nanomedicine.

In conclusion,3-(3-formyl-5-methylphenyl)prop-2-ynoic acid (CAS No. 2167438-47-1) represents a promising scaffold for further chemical innovation and biological exploration. Its unique structural features enable diverse functionalization strategies, making it valuable for drug discovery, material science, and nanotechnology applications. As research continues to uncover new derivatives and their biological activities,this compound is poised to play an increasingly important role in advancing our understanding of molecular interactions and developing next-generation therapeutics.